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Compound of Interest

1,5-Dimethyl-1H-imidazole-4-
Compound Name:
carbaldehyde

cat. No.: B1358129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical and chemical
properties of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde, a heterocyclic aldehyde that serves
as a valuable intermediate in the synthesis of pharmaceuticals and other specialty chemicals.
The information compiled herein is intended to support research and development activities by
providing key data points for this compound.

Core Physical and Chemical Data

1,5-Dimethyl-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative with the
molecular formula CsHsN20.[1][2] It presents as a light yellow to off-white solid and is
recognized for its utility as a building block in organic synthesis.[1][2]

Quantitative Physical Properties

A summary of the available quantitative data for 1,5-Dimethyl-1H-imidazole-4-carbaldehyde
is presented in the table below. It is important to note that there are conflicting CAS Numbers
reported in various sources. The most frequently cited CAS Number is 368833-95-8, while
368833-94-7 also appears.[1] Researchers are advised to verify the CAS Number with their
supplier.
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Property Value Reference(s)
Molecular Formula CeHsN20 [1112]
Molecular Weight 124.14 g/mol [1]
Appearance Light yellow to off-white solid [11[2]

Boiling Point 307.937 °C at 760 mmHg [3]

Density 1.114 g/cm3 [3]

Flash Point 140.036 °C [3]

Melting Point Not Available [3]

Storage Temperature 0-8°C [1][2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above for
1,5-Dimethyl-1H-imidazole-4-carbaldehyde are not readily available in the public domain.
The presented data is primarily sourced from chemical supplier databases and computational
predictions. For rigorous research and development, it is recommended that these properties
be experimentally verified using standard laboratory procedures such as Differential Scanning
Calorimetry (DSC) for melting point, ebulliometry for boiling point, and pycnometry for density.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the reviewed literature detailing the
involvement of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde in any biological signaling
pathways. Its primary application appears to be as an intermediate in the synthesis of more
complex, biologically active molecules.[1] Therefore, a diagrammatic representation of a
signaling pathway is not applicable at this time.

Logical Relationships in Synthesis

While specific experimental protocols for property determination are unavailable, the logical
workflow for characterizing a novel or commercially available chemical compound like 1,5-
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Dimethyl-1H-imidazole-4-carbaldehyde would follow a standardized process. The diagram
below illustrates this general workflow.

General Workflow for Physicochemical Characterization
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A generalized workflow for the physicochemical characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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